Cas no 64480-66-6 (Glycoursodeoxycholic Acid)

Glycoursodeoxycholic Acid structure
Product Name:Glycoursodeoxycholic Acid
CAS No:64480-66-6
Molecular Formula:C26H43NO5
Molecular Weight:449.6233
MDL:MFCD00137427
CID:516193
PubChem ID:329748294
Glycoursodeoxycholic Acid Properties
Names and Identifiers
-
- Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]-
- Glycoursodeoxycholic acid
- Ursodeoxycholylglycine
- N-(3α,7β-Dihydroxy-5β-cholan-24-oyl)glycine
- N-[(3α,5β,7β)-3,7-Dihydroxy-24-oxocholan-24-yl]glycine
- GUDCA
- Glycylursodeoxycholic acid
- N-[(3alpha,5beta,7beta)-3,7-Dihydroxy-24-oxocholan-24-yl]glycine
- 3alpha,7beta-Dihydroxy-5beta-cholanoylglycine
- Glycoursodeoxycholicacid
- 2-[[(4R)-4-[(3R,5S,7S,8R,9R,10S,13R,14S,17R)-3,7-Dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,1
-
- MDL: MFCD00137427
- InChIKey: GHCZAUBVMUEKKP-JAADFPRLSA-N
- Inchi: 1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20-,21+,24+,25+,26-/m1/s1
- SMILES: O([H])[C@@]1([H])C([H])([H])[C@]2([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C(=O)O[H])=O)C([H])([H])C([H])([H])[C@@]3([H])[C@@]21[H])O[H]
Computed Properties
- Exact Mass: 449.31400
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 449.314
- Heavy Atom Count: 32
- Complexity: 727
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 107
Experimental Properties
- LogP: 3.98500
- PSA: 106.86000
- Refractive Index: 1.546
- Melting Point: 228 ºC
- Color/Form: Powder
Glycoursodeoxycholic Acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0037EH-100mg |
Glycoursodeoxycholic acid |
64480-66-6 | ≥98% | 100mg |
$28.00 | 2025-02-19 | |
A2B Chem LLC | AB48761-100mg |
Glycoursodeoxycholic acid |
64480-66-6 | ≥98% | 100mg |
$29.00 | 2024-04-19 | |
Aaron | AR0037MT-50mg |
Glycoursodeoxycholic acid |
64480-66-6 | 98% | 50mg |
$16.00 | 2025-01-21 | |
abcr | AB474466-200 mg |
Glycoursodeoxycholic acid, 95% (GUDCA); . |
64480-66-6 | 95% | 200mg |
€88.80 | 2023-07-18 | |
Advanced ChemBlocks | 10726-25MG |
Glycoursodeoxycholic Acid |
64480-66-6 | 98% | 25MG |
$35 | 2023-09-15 | |
ChemScence | CS-6300-10mg |
Glycoursodeoxycholic acid |
64480-66-6 | >98.0% | 10mg |
$60.0 | 2021-09-02 | |
eNovation Chemicals LLC | D747871-200mg |
Glycoursodeoxycholic acid |
64480-66-6 | 95.0% | 200mg |
$190 | 2022-05-25 | |
MedChemExpress | HY-N1424-10mM*1 mL in DMSO |
Glycoursodeoxycholic acid |
64480-66-6 | ≥98.0% | 10mM*1 mL in DMSO |
¥550 | ||
S e l l e c k ZHONG GUO | S6146-5mg |
Glycoursodeoxycholic acid |
64480-66-6 | 98.71% | 5mg |
¥794.93 | 2023-09-15 | |
TargetMol Chemicals | T5234-20 mg |
Glycoursodeoxycholic acid |
64480-66-6 | 99.62% | 20mg |
¥ 260 |
Glycoursodeoxycholic Acid Suppliers
HU BEI SHI SHUN Biotechnology Co., Ltd.
(CAS:64480-66-6)
MR./MRS.:ZHENG YU HAN
Phone:15107128801
Email:1400818899@qq.com
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
(CAS:64480-66-6)
MR./MRS.:LU ZHONG HUA
Phone:17621252073
Email:luzh@nature-standard.com
HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
(CAS:64480-66-6)
MR./MRS.:CHEN XIAO YU
Phone:13477033894
Email:xuzixuan5200@foxmail.com
SI CHUAN WEI KE QI Biotechnology Co., Ltd.
(CAS:64480-66-6)
MR./MRS.:YANG YANG
Phone:13348961525
Email:2851167780@qq.com
Wuhan Dingxintong Pharmaceutical Co., Ltd.
(CAS:64480-66-6)
MR./MRS.:TANG WEI
Phone:17720532645
Email:t17720532645@163.com
Artis.bioche
(CAS:64480-66-6)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
(CAS:64480-66-6)
MR./MRS.:WANG HUA
Phone:13667159345
Email:13667159345@163.com
SHANG HAI YI JI SHI YE Co., Ltd.
(CAS:64480-66-6)
MR./MRS.:HU JING LI
Phone:13311756131
Email:2355265332@qq.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
(CAS:64480-66-6)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
Glycoursodeoxycholic Acid Related Literature
-
Zishuai Wei,Qibin Chen,Honglai Liu New J. Chem., 2021,45, 11607-11617
-
Tamar L. Greaves,Hayden Broomhall,Asoka Weerawardena,Dale A. Osborne,Calum J. Drummond Faraday Discuss., 2018,206, 29-48
-
Panittha Damsongsang,Shin-ichi Yusa New J. Chem., 2021,45, 12776-12791
-
Yugui Cui,Yi Chu,Zhencun Pan,Yingjie Xing,Shaoyun Huang,Hongqi Xu Nanoscale, 2021,13, 20417-20424
-
Meng-Xi Zheng,Xiang-Jing Gao,Chuan-Lei Zhang,Ling Qin,He-Gen Zheng Dalton Trans., 2015,44, 4751-4758
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
(CAS:64480-66-6)Glycoursodeoxycholic Acid

Purity:99%
Quantity:25kg
Price($):Negotiated price